Cas no 88988-02-7 (3-Thiomorpholinone, 2-tridecyl-)

• Product Name: 3-Thiomorpholinone, 2-tridecyl-
• CAS No: 88988-02-7
• MF: C₁₇H₃₃NOS
• MW: 299.515023946762
• CID: 617041
• PubChem ID: 71321239
• Update Time: 2025-04-19

3-Thiomorpholinone, 2-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-tridecyl-
• 2-tridecylthiomorpholin-3-one
• DTXSID30751078
• 88988-02-7

• Inchi： 1S/C17H33NOS/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-17(19)18-14-15-20-16/h16H,2-15H2,1H3,(H,18,19)
• InChI Key： JEKVCZXRNRIODG-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 299.22828585g/mol
• Monoisotopic Mass: 299.22828585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 54.4Ų